Cas no 2046-17-5 (Methyl 4-Phenylbutyrate)

Methyl 4-Phenylbutyrate (CAS 2046-17-5) is an ester compound characterized by its aromatic phenyl group and butyrate backbone. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and flavoring agents. The compound exhibits favorable stability and solubility in common organic solvents, facilitating its use in various chemical reactions. Its distinct aromatic profile makes it valuable in perfumery, where it contributes sweet, fruity notes. Additionally, Methyl 4-Phenylbutyrate is employed in research as a precursor for more complex molecules. The ester’s well-defined structure and consistent purity ensure reliable performance in both industrial and laboratory applications.

Methyl 4-Phenylbutyrate structure

Product Name:Methyl 4-Phenylbutyrate

CAS No:2046-17-5

MF:C₁₁H₁₄O₂

MW:178.227663516998

MDL:MFCD00043756

CID:262306

Update Time:2025-06-06

Methyl 4-Phenylbutyrate Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic acid,methyl ester
- methyl 4-phenylbutanoate
- METHYL 4-PHENYLBUTYRATE
- 4-benzenebutanoic acid methyl ester
- 4-phenylbutanoic acid methyl ester
- 4-phenylbutyric acid methyl ester
- Butyric acid,4-phenyl-,methyl ester
- methyl 3-benzylpropionate
- Methyl benzenebutanoate
- Methyl 4-Phenylbutyrate
- MDL： MFCD00043756
- Inchi： 1S/C11H14O2/c1-13-11(12)9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
- InChI Key： YRYZGVBKMWFWGT-UHFFFAOYSA-N
- SMILES： COC(CCCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 178.09900
Monoisotopic Mass: 178.099
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Color/Form: Transparent to yellowish liquid
Density: 1.0292 (rough estimate)
Melting Point: 78 C
Boiling Point: 270.46°C (rough estimate)
Flash Point: 112 C
Refractive Index: 1.5090 (estimate)
PSA: 26.30000
LogP: 2.18230
FEMA: 2739 | METHYL 4-PHENYLBUTYRATE

Methyl 4-Phenylbutyrate Pricemore >>

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TRC	M219875-50mg	Methyl 4-Phenylbutyrate	2046-17-5		50mg	$ 50.00	2022-06-04
TRC	M219875-100mg	Methyl 4-Phenylbutyrate	2046-17-5		100mg	$ 65.00	2022-06-04
TRC	M219875-500mg	Methyl 4-Phenylbutyrate	2046-17-5		500mg	$ 80.00	2022-06-04
Apollo Scientific	OR480836-5g	Methyl 4-phenylbutanoate	2046-17-5	97%	5g	£109.00	2025-02-20
abcr	AB357610-5 g	Methyl 4-phenylbutyrate; .	2046-17-5		5g	€143.20	2023-04-26
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